Cas no 89774-01-6 ( )

• Product Name: &nbsp
• CAS No: 89774-01-6
• MF: C₆H₁₂N₄S
• MW: 172.251278877258
• CID: 993845
• PubChem ID: 305940
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-N-butyl-1,3,4-thiadiazole-2,5-diamine
• SCHEMBL7488715
• NSC-203116
• 89774-01-6
• NSC203116
• N~2~-Butyl-1,3,4-thiadiazole-2,5-diamine
• DTXSID20308333
• N-BUTYL-1,3,4-THIADIAZOLE-2,5-DIAMINE
• DS-002416
•  

• Inchi： 1S/C6H12N4S/c1-2-3-4-8-6-10-9-5(7)11-6/h2-4H2,1H3,(H2,7,9)(H,8,10)
• InChI Key： APWPVWFOIBNRMH-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1NCCCC

Computed Properties

• Exact Mass: 172.078
• Monoisotopic Mass: 172.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 309.2°C at 760 mmHg
• Flash Point: 140.8°C
• Refractive Index: 1.629

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines